1-Bromo-3-(difluoromethyl)-5-nitrobenzene

• Molecular Formula: C7H4BrF2NO2
• Molecular Weight: 252.01 g/mol
• IUPAC Name: 1-bromo-3-(difluoromethyl)-5-nitrobenzene
• InChI: InChI=1S/C7H4BrF2NO2/c8-5-1-4(7(9)10)2-6(3-5)11(12)13/h1-3,7H
• InChI Key: DMXVRUGSSAPNCE-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C=C1[N+](=O)[O-])Br)C(F)F

Description

1-Bromo-3-(difluoromethyl)-5-nitrobenzene is a useful research compound. Its molecular formula is C7H4BrF2NO2 and its molecular weight is 252.01 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1-(Difluoromethyl)-3-nitrobenzene (866 mg, 5.00 mmol) was added to cold conc. H2SO4 and then NBS (890 mg, 5.00 mmol) was added. The mixture was warmed to room temperature for 30 minutes then 50-60° C. for 1 h. The mixture was then poured in water and ice and extracted diethyl ether twice. The organic layer was washed with dilute aqueous NaHCO3 and brine. Purification by chromatography on silica gel (0-15% ethyl acetate in hexanes) yielded 1-bromo-3-(difluoromethyl)-5-nitrobenzene (710 mg, 2.82 mmol, 56.3%).